Cas no 422569-46-8 (Tert-butyl 3,5-dibromobenzoate)

• Product Name: Tert-butyl 3,5-dibromobenzoate
• CAS No: 422569-46-8
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 1513352
• PubChem ID: 21964570
• Update Time: 2025-04-21

Tert-butyl 3,5-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-dibromobenzoate
• HXZQNXYGSNXKBQ-UHFFFAOYSA-N
• 422569-46-8
• A1-15920
• TERT-BUTYL3,5-DIBROMOBENZOATE
• t-butyl 3,5-dibromobenzoate
• SCHEMBL3070779
• DB-371870
• MFCD16620861
• DTXSID30620937
• Tert-butyl 3,5-dibromobenzoate

• MDL： MFCD16620861
• Inchi： 1S/C11H12Br2O2/c1-11(2,3)15-10(14)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3
• InChI Key： HXZQNXYGSNXKBQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 335.91836g/mol
• Monoisotopic Mass: 333.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų